Cas no 2072482-88-1 (3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid)

• Product Name: 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• CAS No: 2072482-88-1
• MF: C₁₂H₁₂F₃N₃O₂S
• MW: 319.302791595459
• CID: 6020815
• PubChem ID: 140311804
• Update Time: 2025-05-22

3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• EN300-6493031
• 2072482-88-1
• 3-((Isopropylthio)methyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

• Inchi： 1S/C12H12F3N3O2S/c1-6(2)21-5-9-16-17-10-7(11(19)20)3-4-8(18(9)10)12(13,14)15/h3-4,6H,5H2,1-2H3,(H,19,20)
• InChI Key： JTQBHHHPMQFROS-UHFFFAOYSA-N
• SMILES： C12=NN=C(CSC(C)C)N1C(C(F)(F)F)=CC=C2C(O)=O

Computed Properties

• Exact Mass: 319.06023229g/mol
• Monoisotopic Mass: 319.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

3-[(Propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 2072482-88-1)

3-[(Propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid, commonly referred to by its CAS number 2072482-88-1, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyridine ring system. The molecule incorporates several functional groups, including a sulfanyl group, a trifluoromethyl group, and a carboxylic acid moiety. These features make it a versatile compound with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-[(Propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the optimization of its preparation process. Researchers have explored various strategies to enhance the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

The structural uniqueness of this compound lies in its [1,2,4]triazolo[4,3-a]pyridine core. This heterocyclic system is known for its stability and ability to form hydrogen bonds due to the presence of nitrogen atoms in the ring. The substitution pattern on the triazolopyridine ring further influences its chemical reactivity and biological activity. The trifluoromethyl group at position 5 imparts electron-withdrawing effects, which can modulate the electronic properties of the molecule. Meanwhile, the sulfanyl group at position 3 introduces sulfur-based interactions that can enhance binding affinity in biological systems.

Recent studies have highlighted the potential of CAS No. 2072482-88-1 as a lead compound in drug discovery. Its ability to inhibit specific enzymes and receptors has been investigated in preclinical models. For example, researchers have reported its activity against kinase enzymes involved in cancer progression. The carboxylic acid group at position 8 plays a crucial role in forming salt bridges with target proteins, making it an attractive candidate for further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to act as a herbicide or fungicide has been explored under controlled laboratory conditions. The trifluoromethyl group contributes to lipophilicity and bioavailability, which are critical factors for agricultural applications.

The environmental impact of 3-[(Propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid has also been studied. Research indicates that it undergoes biodegradation under aerobic conditions but requires further investigation to assess its long-term persistence in soil and water systems.

In conclusion, CAS No. 2072482-88-1 represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its potential applications span across multiple industries, making it an important subject for ongoing research and development efforts.